![molecular formula C18H24N2O3S B2680009 N-cyclopropyl-2-(4-methoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)ethanesulfonamide CAS No. 1286732-37-3](/img/structure/B2680009.png)
N-cyclopropyl-2-(4-methoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)ethanesulfonamide
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Description
N-cyclopropyl-2-(4-methoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity Studies
A study focused on the synthesis of benzenesulfonamides, including compounds structurally related to N-cyclopropyl-2-(4-methoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)ethanesulfonamide. These compounds were tested for their cytotoxicity and tumor specificity, as well as their potential as carbonic anhydrase inhibitors. Some derivatives demonstrated interesting cytotoxic activities, suggesting potential for further anti-tumor activity studies (Gul et al., 2016).
Pharmacological Properties
Another study explored the pharmacological properties of a related compound, SB-399885, which showed high affinity for human recombinant 5-HT6 receptors. This compound displayed significant cognitive enhancing properties in animal models, indicating potential therapeutic utility in disorders characterized by cognitive deficits such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).
Rhodium-Catalyzed Cyanation
A study on rhodium-catalyzed cyanation of C(sp2)-H bonds of alkenes used a similar compound, N-cyano-N-phenyl-p-methylbenzenesulfonamide, as a cyanating reagent. This methodology allowed the synthesis of diverse substituted acrylonitriles, demonstrating the compound's utility in organic synthesis (Chaitanya & Anbarasan, 2015).
Synthesis of Antibacterial Agents
Research on the synthesis of benzenesulfonamides derived from N-sulfonation of 2-(4-methoxyphenyl)-1-ethanamine led to the development of compounds with biofilm inhibitory action against Escherichia coli. This highlights the potential of these compounds as antibacterial agents (Abbasi et al., 2019).
Endocrine-Disrupting Chemicals
A study investigated the effects of Methoxychlor and triclosan, which are structurally similar to the compound , on ovarian cancer cell growth. This research highlights the potential endocrine-disrupting properties of these compounds (Kim et al., 2014).
Properties
IUPAC Name |
N-cyclopropyl-2-(4-methoxyphenyl)-N-[(1-methylpyrrol-2-yl)methyl]ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3S/c1-19-12-3-4-17(19)14-20(16-7-8-16)24(21,22)13-11-15-5-9-18(23-2)10-6-15/h3-6,9-10,12,16H,7-8,11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCFLPWWWFHMIAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN(C2CC2)S(=O)(=O)CCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.